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Compound of Interest

Compound Name: alpha-Tomatine

Cat. No.: B8070251

Introduction

o-Tomatine, a steroidal glycoalkaloid predominantly found in tomato plants (Solanum
lycopersicum), serves as a crucial component of the plant's natural defense system against a
wide range of pathogens, including fungi.[1] Its potent and broad-spectrum antifungal activity
makes it an excellent candidate for use as a positive control in various antifungal susceptibility
assays.[2][3] The use of a reliable positive control is fundamental for the validation of assay
performance, ensuring that the experimental conditions are conducive to detecting antifungal
effects and providing a benchmark for comparing the efficacy of novel antifungal agents.

Mechanism of Action

The primary antifungal mechanism of a-tomatine is attributed to its ability to complex with 3-3-
hydroxy sterols, such as ergosterol, which are essential components of fungal cell membranes.
[3][4][5] This interaction disrupts membrane integrity, leading to the formation of pores and
subsequent leakage of vital cellular contents, ultimately resulting in cell death.[5] The
unprotonated form of a-tomatine is the active form that complexes with these sterols.[4]

Furthermore, research has elucidated a secondary mechanism involving the induction of
programmed cell death (apoptosis) in certain fungi.[6] In the fungal pathogen Fusarium
oxysporum, a-tomatine has been shown to induce an apoptotic-like process characterized by
the accumulation of reactive oxygen species (ROS), depolarization of the mitochondrial
transmembrane potential, and TUNEL-positive nuclei.[6] This process is dependent on aerobic
conditions and can be blocked by inhibitors of mitochondrial FoF1-ATPase, caspases, and
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protein synthesis.[6] This dual mechanism of action, targeting both membrane integrity and
cellular metabolic processes, contributes to its potent antifungal properties.

Applications
o-Tomatine is suitable as a positive control in a variety of antifungal assay formats, including:

e Broth Microdilution Assays: To determine the Minimum Inhibitory Concentration (MIC) of test
compounds.

o Agar Dilution Assays: For assessing the antifungal activity of compounds against flamentous
fungi.

o Disk Diffusion Assays: As a qualitative measure of antifungal activity.
 Biofilm Susceptibility Assays: To evaluate the effectiveness of agents against fungal biofilms.
e Mechanism of Action Studies: As a reference compound for membrane-disrupting agents.

Data Presentation: Antifungal Activity of a-Tomatine

The following table summarizes the reported antifungal activity of a-tomatine against various
fungal species. These values can serve as a reference for expected outcomes when using a-
tomatine as a positive control.
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Effective

Fungal Species Assay Type Concentration Reference
(ng/mL)

Candida albicans Broth Microdilution Fungicidal activity 7]

ATCC 10231 (MIC) observed

Candida parapsilosis Broth Microdilution
250 - 1000 [8]

ATCC 22019 (MIC)

Candida glabrata Broth Microdilution
125 [8]

ATCC 64677 (MIC)

] ) N Growth inhibition

Aspergillus niger Not Specified [9][10]

observed
o In vitro growth Almost complete
Botrytis cinerea o o [11]
inhibition inhibition at 30
) N Induces programmed

Fusarium oxysporum Not Specified [6]

cell death
) ] o 70% inhibition at 0.3

Alternaria cassiae Agar Growth Inhibition M [12]
m

Colletotrichum o 63% inhibition at 0.3

Agar Growth Inhibition [12]

truncatum mM

Paecilomyces Spore Germination Complete inhibition at (13]

fumosoroseus Inhibition 500-1000 ppm

) ] Spore Germination 45% inhibition at 1000
Beauveria bassiana [13]

Inhibition

ppm

Experimental Protocols
Protocol 1: Broth Microdilution Assay for Yeasts (e.g.,
Candida albicans)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27

standard recommendations.[8]
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Materials:

o-Tomatine (Sigma-Aldrich or equivalent)
Dimethyl sulfoxide (DMSO)

RPMI-1640 broth medium (with L-glutamine, without sodium bicarbonate, buffered with
MOPS)

Sterile 96-well flat-bottom microtiter plates

Candida albicans strain (e.g., ATCC 10231)

Sabouraud Dextrose Agar (SDA) plates

Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)
Spectrophotometer

Incubator (35-37°C)

Procedure:

Preparation of a-Tomatine Stock Solution:
o Prepare a stock solution of a-tomatine at 10 mg/mL in DMSO.

o Further dilute this stock solution in RPMI-1640 medium to create a working stock solution
at a concentration twice the highest final concentration to be tested (e.g., for a final top
concentration of 512 pg/mL, prepare a 1024 pug/mL working solution).

Preparation of Fungal Inoculum:
o Subculture C. albicans on an SDA plate and incubate at 35°C for 24-48 hours.
o Harvest several colonies and suspend them in sterile saline.

o Adjust the turbidity of the fungal suspension to match a 0.5 McFarland standard
(approximately 1-5 x 10 CFU/mL) using a spectrophotometer at 530 nm.
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o Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of
0.5-2.5 x 108 CFU/mL in the test wells.

o Assay Plate Preparation:

[¢]

In a 96-well plate, add 100 pL of RPMI-1640 to all wells except the first column.
o Add 200 pL of the a-tomatine working stock solution to the first well of a designated row.

o Perform a 2-fold serial dilution by transferring 100 pL from the first well to the second,
mixing, and repeating this process across the row. Discard the final 100 pL from the last
well. This will result in wells with 100 uL of varying concentrations of a-tomatine.

o Prepare a growth control well containing 100 pL of RPMI-1640 and no a-tomatine.
o Prepare a sterility control well containing 200 puL of RPMI-1640 only.
e Inoculation:

o Add 100 pL of the prepared fungal inoculum to all wells except the sterility control well.
This will bring the final volume in each well to 200 uL and dilute the a-tomatine
concentrations by half to the final desired concentrations.

e Incubation:
o Seal the plate and incubate at 35°C for 24-48 hours.
e Determination of MIC:

o The MIC is defined as the lowest concentration of a-tomatine that causes a significant
inhibition of visible growth (e.g., 250% or 290% reduction) compared to the growth control.
This can be assessed visually or by measuring the absorbance at 600 nm using a
microplate reader.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Assay Setup Analysis

Read Results »
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of a-tomatine.
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Caption: Dual mechanism of antifungal action of a-tomatine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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